Methyl 2-[2-(2-bromobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(2-bromobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C18H15BrN2O5S2/c1-26-16(22)10-21-14-8-7-11(28(2,24)25)9-15(14)27-18(21)20-17(23)12-5-3-4-6-13(12)19/h3-9H,10H2,1-2H3
• InChI Key: JCUMATNNURJXIC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=CC=C3Br
• Molecular Formula: C18H15BrN2O5S2
• Molecular Weight: 483.4 g/mol

Description

Methyl 2-[2-(2-bromobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate, also known as BBIMSA, is a synthetic compound used in scientific research. It belongs to the class of benzothiazole derivatives and has shown promising results in various fields of research.

Scientific Research Applications

Drug Development

The structure of Methyl 2-[2-(2-bromobenzoyl)imino-6-methylsulfonyl-1,3-benzothiazol-3-yl]acetate suggests potential applications in drug development, particularly in the synthesis of benzothiazole-based drugs. .

Biological Studies

Given its benzothiazole core, this compound may be used in biological studies to explore its interaction with various biological targets. .

Photodynamic Therapy

Some benzothiazole derivatives have been explored for their use in photodynamic therapy as photosensitizers. The specific structure of this compound might offer unique advantages in this field.

Springer - Current advances in the synthetic strategies of 2-arylbenzothiazolesSpringer - Design, Synthesis, and In Silico Evaluation of Methyl 2-(2-(5-Bromo…)